Cas no 1251204-47-3 (1-(2,3-dimethylphenyl)cyclohexan-1-amine)

• Product Name: 1-(2,3-dimethylphenyl)cyclohexan-1-amine
• CAS No: 1251204-47-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6424186
• PubChem ID: 62550466
• Update Time: 2025-09-28

1-(2,3-dimethylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)cyclohexan-1-amine
• AKOS011841637
• 1251204-47-3
• EN300-1845940

• Inchi： 1S/C14H21N/c1-11-7-6-8-13(12(11)2)14(15)9-4-3-5-10-14/h6-8H,3-5,9-10,15H2,1-2H3
• InChI Key： PNXZRLRTYCTBQM-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=C(C)C=2C)CCCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(2,3-dimethylphenyl)cyclohexan-1-amine

Comprehensive Overview of 1-(2,3-dimethylphenyl)cyclohexan-1-amine (CAS No. 1251204-47-3): Properties, Applications, and Industry Insights

1-(2,3-dimethylphenyl)cyclohexan-1-amine (CAS No. 1251204-47-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexylamine derivative, characterized by a 2,3-dimethylphenyl substitution, exhibits properties that make it valuable for synthetic applications. The compound's molecular formula is C14H21N, with a molar mass of 203.33 g/mol, and it typically appears as a light yellow to colorless crystalline solid under standard conditions.

Recent scientific literature highlights the growing interest in amine-functionalized cyclohexane derivatives like 1-(2,3-dimethylphenyl)cyclohexan-1-amine for their potential as building blocks in drug discovery. Researchers are particularly interested in how the steric effects of the dimethyl substitution influence the molecule's reactivity and biological activity. The compound's balanced lipophilicity, demonstrated by its calculated logP value of approximately 3.2, makes it suitable for crossing biological membranes while maintaining sufficient water solubility for formulation purposes.

In synthetic chemistry applications, CAS 1251204-47-3 serves as a versatile intermediate for creating more complex molecular architectures. Its secondary amine functionality allows for various derivatization reactions, including amide formation, reductive amination, and Mannich reactions. The cyclohexane ring provides conformational rigidity that can be advantageous in designing compounds with specific three-dimensional characteristics. These properties align with current trends in fragment-based drug design, where researchers seek structurally diverse building blocks for combinatorial chemistry approaches.

The compound's stability profile has been investigated under various conditions, showing good thermal stability up to 200°C and reasonable photostability when protected from intense UV radiation. These characteristics make 1-(2,3-dimethylphenyl)cyclohexan-1-amine suitable for processes requiring moderate heating or prolonged storage. Analytical methods for quality control typically employ HPLC with UV detection, where the compound shows strong absorption around 254 nm due to its aromatic moiety.

From a regulatory perspective, 1251204-47-3 is not currently listed on major controlled substance inventories, though proper handling procedures should always be followed for laboratory chemicals. The compound's environmental fate and toxicity profile are areas of ongoing research, with preliminary data suggesting typical biodegradation pathways for aromatic amines. As with all chemical substances, appropriate risk assessments should be conducted before large-scale use.

Market analysts note increasing demand for specialized cyclohexylamine derivatives like 1-(2,3-dimethylphenyl)cyclohexan-1-amine, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. The compound's commercial availability has improved in recent years, with multiple suppliers now offering it at various purity grades (typically 95-99%). Pricing trends reflect the compound's status as a research chemical rather than a bulk commodity, with costs varying significantly based on quantity and purity requirements.

Future research directions for CAS 1251204-47-3 may explore its potential as a chiral auxiliary or ligand in asymmetric synthesis, given the stereogenic center at the amine-bearing carbon. The development of enantioselective synthesis methods for this compound could open new applications in stereospecific drug synthesis. Additionally, computational chemistry studies could provide deeper insights into its conformational preferences and electronic properties, further expanding its utility in molecular design.

For researchers working with 1-(2,3-dimethylphenyl)cyclohexan-1-amine, proper storage recommendations include protection from moisture and oxidation, typically achieved through inert atmosphere packaging and storage at 2-8°C. The compound's solubility profile (soluble in common organic solvents like ethanol, acetone, and dichloromethane but only slightly soluble in water) should be considered when designing experimental protocols. Safety data sheets from reputable suppliers provide essential handling information, including appropriate personal protective equipment.

The synthesis of 1251204-47-3 typically involves the nucleophilic addition of a 2,3-dimethylphenyl Grignard reagent to a suitably protected cyclohexanone derivative, followed by deprotection and purification steps. Recent process optimization efforts have focused on improving atom economy and reducing the use of hazardous reagents, reflecting the chemical industry's growing emphasis on green chemistry principles. Alternative synthetic routes employing catalytic methods are also under investigation.

In analytical characterization, 1-(2,3-dimethylphenyl)cyclohexan-1-amine produces distinctive signals in various spectroscopic techniques. Proton NMR typically shows characteristic aromatic protons between 6.9-7.2 ppm and cyclohexyl protons between 1.2-2.6 ppm, while the amine proton appears as a broad singlet around 2.0 ppm. Mass spectrometry reveals a molecular ion peak at m/z 203, with fragmentation patterns that aid in structural confirmation. These analytical fingerprints are crucial for quality control and compound identification.

The scientific community continues to explore novel applications for amine-substituted cyclohexane derivatives, with CAS 1251204-47-3 representing an interesting case study in structure-activity relationships. Its combination of aromatic and aliphatic character provides a valuable template for medicinal chemistry programs targeting various biological receptors. The compound's relatively simple structure yet rich derivatization potential make it particularly attractive for academic and industrial research alike.